![molecular formula C17H32N2O3 B5634973 (4S)-N-(cyclohexylmethyl)-4-hydroxy-4-(methoxymethyl)-3,3-dimethyl-1-piperidinecarboxamide](/img/structure/B5634973.png)
(4S)-N-(cyclohexylmethyl)-4-hydroxy-4-(methoxymethyl)-3,3-dimethyl-1-piperidinecarboxamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to "(4S)-N-(cyclohexylmethyl)-4-hydroxy-4-(methoxymethyl)-3,3-dimethyl-1-piperidinecarboxamide" involves multiple steps, including metalation, addition reactions, and crystallization processes. For instance, Martin et al. (1981) described the synthesis of cis- and trans-4-amino-3'-arylspiro[cyclohexane-1,1'(3'H)-isobenzofuran] derivatives, showcasing the complexity of synthesizing structurally similar compounds (Martin et al., 1981).
Molecular Structure Analysis
The molecular structure of related compounds has been extensively analyzed through techniques such as X-ray diffraction and NMR. Yang et al. (2009) provided detailed insights into the molecular structure of 1-phenethyl-4-hydroxy-4-substituted piperidinium hydrochlorides, emphasizing the role of hydrogen bonding and molecular conformation (Yang et al., 2009).
Chemical Reactions and Properties
Compounds within this class participate in a variety of chemical reactions, including cycloaddition, as demonstrated by Kozmin et al. (2003) in their work on cyclohexenone synthesis (Kozmin et al., 2003). These reactions are crucial for the synthesis and functionalization of the compound.
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystalline structure play a significant role in the characterization and application of these compounds. The study by Khan et al. (2013) on the crystal and molecular structure of a related compound highlights the importance of physical properties in understanding the compound's behavior (Khan et al., 2013).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interaction with other molecules, are critical for the compound's application in various domains. The research by Abate et al. (2011) on σ receptor ligand analogues provides insights into the chemical properties and potential therapeutic applications of related compounds (Abate et al., 2011).
properties
IUPAC Name |
(4S)-N-(cyclohexylmethyl)-4-hydroxy-4-(methoxymethyl)-3,3-dimethylpiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H32N2O3/c1-16(2)12-19(10-9-17(16,21)13-22-3)15(20)18-11-14-7-5-4-6-8-14/h14,21H,4-13H2,1-3H3,(H,18,20)/t17-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRHDFRGDLKTKGM-QGZVFWFLSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CN(CCC1(COC)O)C(=O)NCC2CCCCC2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(CN(CC[C@]1(COC)O)C(=O)NCC2CCCCC2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H32N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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